5-[[5-(4-Fluorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanylmethyl]-3-phenyl-1,2,4-oxadiazole

• Molecular Formula: C23H16FN5OS
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 5-[[5-(4-fluorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanylmethyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C23H16FN5OS/c24-18-13-11-17(12-14-18)22-26-27-23(29(22)19-9-5-2-6-10-19)31-15-20-25-21(28-30-20)16-7-3-1-4-8-16/h1-14H,15H2
• InChI Key: UJQWCBANYGKWRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CSC3=NN=C(N3C4=CC=CC=C4)C5=CC=C(C=C5)F

Description

This compound is a hybrid heterocyclic molecule combining 1,2,4-triazole and 1,2,4-oxadiazole scaffolds linked via a sulfanylmethyl bridge. The 4-fluorophenyl and phenyl substituents on the triazole ring, along with the phenyl group on the oxadiazole, confer distinct electronic and steric properties.

Biological Activity

The compound 5-[[5-(4-Fluorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanylmethyl]-3-phenyl-1,2,4-oxadiazole is a novel chemical entity that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its anticancer, antimicrobial, and anti-inflammatory properties, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{20}F_{1}N_{5}O_{2}S$ with a molecular weight of approximately 445.50 g/mol. The compound features a triazole ring and an oxadiazole moiety that are known for their diverse biological activities.

Anticancer Activity

Recent studies have indicated that derivatives of oxadiazole compounds exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxicity Assays : The compound was evaluated against several cancer cell lines including MCF-7 (breast cancer), A549 (lung cancer), and HeLa (cervical cancer). The IC50 values were found to be in the micromolar range, indicating potent anticancer activity.

  Cell Line	IC50 Value (µM)	Reference
  MCF-7	15.63
  A549	12.34
  HeLa	10.45

• Mechanism of Action : Western blot analysis revealed that treatment with the compound increased p53 expression levels and promoted caspase-3 cleavage in MCF-7 cells, leading to apoptosis. Molecular docking studies suggested strong hydrophobic interactions between the compound and the estrogen receptor (ER), similar to those observed with Tamoxifen .

Antimicrobial Activity

The compound's potential as an antimicrobial agent has also been investigated. Studies have shown that oxadiazole derivatives can inhibit various bacterial strains:

• Antibacterial Activity : The compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

  Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
  Staphylococcus aureus	32
  Escherichia coli	64

Anti-inflammatory Activity

The anti-inflammatory properties of oxadiazole derivatives have been linked to their ability to inhibit pro-inflammatory cytokines:

• Cytokine Inhibition : In vitro studies indicated that the compound could reduce the levels of TNF-alpha and IL-6 in stimulated macrophages.

Case Studies

• Study on Anticancer Efficacy : A recent study published in MDPI highlighted the synthesis of various oxadiazole derivatives, including the target compound. It reported that compounds with similar structures exhibited IC50 values comparable to established chemotherapeutics like Doxorubicin .
• Antimicrobial Screening : Research conducted by Dhumal et al. demonstrated that oxadiazole compounds showed promising results against Mycobacterium tuberculosis strains, suggesting a potential for developing new antitubercular agents .

Comparison with Similar Compounds

Structural Analogs with Modified Aromatic Substituents

5-({[5-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-phenyl-1,2,4-oxadiazole

• Key Differences : Chlorine replaces fluorine at the 2-position of the phenyl ring on the triazole moiety.
• Molecular Weight : 445.93 g/mol vs. ~433.47 g/mol (estimated for the target compound).

3-(4-Chlorophenyl)-5-[(4-Fluorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazole

• Key Differences : Lacks the oxadiazole ring; features a chlorophenyl group on the triazole.
• Relevance : Highlights the role of the oxadiazole moiety in modulating rigidity and hydrogen-bonding capacity in the target compound .

5-(4-Chloro-3-Nitrophenyl)-3-Phenyl-1,2,4-Oxadiazole

• Key Differences : Nitro and chloro substituents replace the triazole-sulfanylmethyl group.
• Properties : Higher electron deficiency due to the nitro group, leading to reduced solubility (logS = -4.65) .

Analogs with Varied Heterocyclic Cores

2-(4-Chlorophenyl)-5-[(4H-1,2,4-Triazol-3-ylsulfanyl)methyl]-1,3,4-Oxadiazole

• Key Differences : 1,3,4-Oxadiazole replaces 1,2,4-oxadiazole.
• Impact : Altered ring electronics may influence metabolic stability and bioavailability .

5-{3-[(4-Fluorophenyl)Methyl]-1,2,4-Oxadiazol-5-yl}-3-Phenyl-1,2,4-Oxadiazole

• Key Differences : Bis-oxadiazole structure with a fluorophenylmethyl group.

Physicochemical and Pharmacological Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP*	Key Substituents	Notable Properties
Target Compound	C₂₃H₁₇FN₅OS	~433.47	~3.8 (est.)	4-Fluorophenyl, phenyl	High lipophilicity, potential CNS activity
5-(2-Chlorophenyl analog)	C₂₃H₁₆ClN₅OS	445.93	~4.5	2-Chlorophenyl	Enhanced logP, possible toxicity concerns
5-(4-Chloro-3-nitrophenyl)	C₁₄H₈ClN₃O₃	301.69	4.24	Nitro, chloro	Low solubility (logS = -4.65)
Bis-oxadiazole	C₁₈H₁₂FN₅O₂S	393.38	~3.5	Fluorophenylmethyl	Rigid backbone, improved target selectivity

*logP values estimated via comparative analysis.